Cas no 23864-89-3 (Benzaldehyde, 2-benzoyl-4-chloro-)

• Product Name: Benzaldehyde, 2-benzoyl-4-chloro-
• CAS No: 23864-89-3
• MF: C₁₄H₉ClO₂
• MW: 244.67306303978
• CID: 1419416
• PubChem ID: 20351772
• Update Time: 2025-07-20

Benzaldehyde, 2-benzoyl-4-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-benzoyl-4-chloro-
• 2-benzoyl-4-chlorobenzaldehyde
• 23864-89-3
• SCHEMBL11612955
• WSMRDQYRUQAEKX-UHFFFAOYSA-N

• Inchi： 1S/C14H9ClO2/c15-12-7-6-11(9-16)13(8-12)14(17)10-4-2-1-3-5-10/h1-9H
• InChI Key： WSMRDQYRUQAEKX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C=O)=C(C=1)C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 244.02917
• Monoisotopic Mass: 244.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Additional information on Benzaldehyde, 2-benzoyl-4-chloro-

Recent Advances in the Study of Benzaldehyde, 2-benzoyl-4-chloro- (CAS: 23864-89-3)

Benzaldehyde, 2-benzoyl-4-chloro- (CAS: 23864-89-3) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly due to its unique structural properties and biological activity. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and therapeutic potential.

Recent literature highlights the role of Benzaldehyde, 2-benzoyl-4-chloro- as a key intermediate in the synthesis of novel bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of anti-inflammatory agents. The compound's ability to modulate specific inflammatory pathways was elucidated through in vitro and in vivo experiments, showing promising results in reducing cytokine production.

Another significant advancement involves the compound's potential as an anticancer agent. Research conducted by a team at the National Cancer Institute (2024) revealed that derivatives of Benzaldehyde, 2-benzoyl-4-chloro- exhibit selective cytotoxicity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The study employed advanced computational modeling to predict the compound's binding affinity to target proteins, followed by experimental validation.

In addition to its therapeutic applications, recent studies have also focused on optimizing the synthesis of Benzaldehyde, 2-benzoyl-4-chloro-. A paper in Organic Process Research & Development (2023) described a more efficient and environmentally friendly synthetic route, reducing the use of hazardous reagents and improving overall yield. This development is expected to facilitate larger-scale production for further preclinical and clinical studies.

Despite these promising findings, challenges remain in the clinical translation of Benzaldehyde, 2-benzoyl-4-chloro-. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future research. Ongoing studies are exploring structural modifications to enhance its pharmacokinetic properties while retaining its biological activity.

In conclusion, Benzaldehyde, 2-benzoyl-4-chloro- (CAS: 23864-89-3) represents a compound with significant potential in pharmaceutical research. Its diverse biological activities and recent advancements in synthesis and application underscore its importance in the development of new therapeutic agents. Future research should focus on overcoming current limitations to fully realize its clinical potential.